Cas no 582313-58-4 (ADENOSINE, 2-FLUORO-2'-C-METHYL-)

ADENOSINE, 2-FLUORO-2'-C-METHYL- structure
582313-58-4 structure
Product Name:ADENOSINE, 2-FLUORO-2'-C-METHYL-
CAS No:582313-58-4
MF:C11H14FN5O4
MW:299.258365154266
CID:3345085
PubChem ID:9948218
Update Time:2025-04-21

ADENOSINE, 2-FLUORO-2'-C-METHYL- Chemical and Physical Properties

Names and Identifiers

    • ADENOSINE, 2-FLUORO-2'-C-METHYL-
    • 582313-58-4
    • SCHEMBL3929236
    • CHEMBL3793806
    • DTXSID001302443
    • Adenosine, 2-fluoro-2a(2)-C-methyl-
    • Inchi: 1S/C11H14FN5O4/c1-11(20)6(19)4(2-18)21-9(11)17-3-14-5-7(13)15-10(12)16-8(5)17/h3-4,6,9,18-20H,2H2,1H3,(H2,13,15,16)/t4-,6-,9-,11-/m1/s1
    • InChI Key: PLKRCVTXQHGOJJ-GITKWUPZSA-N
    • SMILES: FC1N=C(C2=C(N=1)N(C=N2)[C@H]1[C@@](C)([C@@H]([C@@H](CO)O1)O)O)N

Computed Properties

  • Exact Mass: 299.10298211Da
  • Monoisotopic Mass: 299.10298211Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 407
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 140Ų
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